![molecular formula C15H24ClN3O3S B4447233 3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide](/img/structure/B4447233.png)
3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide
Overview
Description
3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide, also known as TAK-659, is a novel small molecule inhibitor that has been developed as a potential treatment for various types of cancer. TAK-659 belongs to the class of drugs called Bruton's tyrosine kinase (BTK) inhibitors, which target BTK, a key enzyme involved in the growth and survival of cancer cells.
Mechanism of Action
3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide is a selective and irreversible inhibitor of BTK, a key enzyme involved in the survival and proliferation of cancer cells. BTK plays a critical role in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and growth of B-cell malignancies. By inhibiting BTK, this compound blocks the BCR signaling pathway and induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a broad range of biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the growth and survival of cancer cells, induce apoptosis, and suppress the production of cytokines and chemokines that promote tumor growth. This compound has also been shown to enhance the activity of other anti-cancer drugs, such as rituximab and venetoclax.
Advantages and Limitations for Lab Experiments
3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide has several advantages for lab experiments. It is a potent and selective inhibitor of BTK, which makes it an ideal tool for studying the BCR signaling pathway and its role in cancer. This compound has also been shown to be well-tolerated in preclinical studies, which makes it a promising candidate for further development as a cancer therapy. However, there are some limitations to using this compound in lab experiments. This compound is a small molecule inhibitor, which means that it may have limited efficacy in certain types of cancer. Additionally, this compound may have off-target effects that could interfere with the interpretation of experimental results.
Future Directions
There are several future directions for the development of 3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide as a cancer therapy. One potential application is in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). This compound has shown promising results in clinical trials for these indications, and further studies are needed to determine its long-term efficacy and safety. Another potential application is in combination therapy with other anti-cancer drugs, such as immune checkpoint inhibitors and CAR-T cell therapy. This compound has been shown to enhance the activity of these therapies in preclinical studies, and further studies are needed to determine the optimal combination strategies. Additionally, this compound may have potential applications in other diseases, such as autoimmune disorders and inflammatory diseases, where BTK plays a critical role in disease pathogenesis.
Scientific Research Applications
3-chloro-4-methoxy-N-[3-(4-methyl-1-piperazinyl)propyl]benzenesulfonamide has been extensively studied in preclinical models of cancer, including lymphoma, leukemia, and solid tumors. In these studies, this compound has demonstrated potent anti-tumor activity and has shown to be well-tolerated. This compound has also been evaluated in clinical trials for the treatment of various types of cancer, including B-cell malignancies, solid tumors, and autoimmune diseases.
Properties
IUPAC Name |
3-chloro-4-methoxy-N-[3-(4-methylpiperazin-1-yl)propyl]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24ClN3O3S/c1-18-8-10-19(11-9-18)7-3-6-17-23(20,21)13-4-5-15(22-2)14(16)12-13/h4-5,12,17H,3,6-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWAXBLPOQRDOKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCCNS(=O)(=O)C2=CC(=C(C=C2)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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